Cas no 1007884-62-9 (2-(dimethylcarbamoylamino)-3-methylbutanoic Acid)

2-(dimethylcarbamoylamino)-3-methylbutanoic Acid structure
1007884-62-9 structure
Product Name:2-(dimethylcarbamoylamino)-3-methylbutanoic Acid
CAS No:1007884-62-9
MF:C8H16N2O3
MW:188.224242210388
CID:1127162
PubChem ID:15200174
Update Time:2025-04-20

2-(dimethylcarbamoylamino)-3-methylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(dimethylcarbamoylamino)-3-methylbutanoic Acid
    • A1-16104
    • (2S)-2-(dimethylcarbamoylamino)-3-methylbutanoic acid
    • (2S)-2-[(dimethylcarbamoyl)amino]-3-methylbutanoic acid
    • 1007884-62-9
    • SCHEMBL754184
    • AKOS010443984
    • Inchi: 1S/C8H16N2O3/c1-5(2)6(7(11)12)9-8(13)10(3)4/h5-6H,1-4H3,(H,9,13)(H,11,12)/t6-/m0/s1
    • InChI Key: QXFZOJHYVBKGDH-LURJTMIESA-N
    • SMILES: OC([C@H](C(C)C)NC(N(C)C)=O)=O

Computed Properties

  • Exact Mass: 188.116092g/mol
  • Monoisotopic Mass: 188.116092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 188.22g/mol
  • XLogP3: 0.5
  • Topological Polar Surface Area: 69.6Ų
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